![molecular formula C15H21NO3S B7634532 4-Cyclopropylsulfonyl-2-(4-ethylphenyl)morpholine](/img/structure/B7634532.png)
4-Cyclopropylsulfonyl-2-(4-ethylphenyl)morpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Cyclopropylsulfonyl-2-(4-ethylphenyl)morpholine is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is commonly referred to as CESM or CP-472555 and is a member of the morpholine family of compounds.
Mechanism of Action
The mechanism of action of CESM is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in cell growth and proliferation. This inhibition leads to a decrease in the growth and proliferation of cancer cells, as well as a decrease in the symptoms of neurological disorders.
Biochemical and Physiological Effects:
CESM has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that CESM can inhibit the activity of certain enzymes and proteins, leading to a decrease in cell growth and proliferation. In vivo studies have shown that CESM can inhibit the growth of tumors and reduce the symptoms of neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using CESM in lab experiments is its ability to inhibit the growth of cancer cells and reduce the symptoms of neurological disorders. This makes it a promising candidate for further research in these areas. However, one limitation of using CESM in lab experiments is its potential toxicity. Further research is needed to determine the safe dosage and potential side effects of this compound.
Future Directions
There are several future directions for research on CESM. One area of interest is in the development of new drugs for the treatment of cancer and neurological disorders. Further research is needed to determine the optimal dosage and potential side effects of CESM in humans. Additionally, research is needed to determine the potential applications of CESM in other scientific research fields, such as drug discovery and development.
Synthesis Methods
The synthesis of 4-Cyclopropylsulfonyl-2-(4-ethylphenyl)morpholine involves the reaction of 4-ethylphenylmagnesium bromide with cyclopropylsulfonyl chloride, followed by the addition of morpholine. This method has been shown to produce high yields of the compound and is relatively simple to perform.
Scientific Research Applications
CESM has been shown to have potential applications in a variety of scientific research fields. One area of interest is in the development of new drugs for the treatment of cancer. CESM has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further research. Additionally, CESM has been shown to have potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
4-cyclopropylsulfonyl-2-(4-ethylphenyl)morpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO3S/c1-2-12-3-5-13(6-4-12)15-11-16(9-10-19-15)20(17,18)14-7-8-14/h3-6,14-15H,2,7-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNGUXPAMTWWSDV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C2CN(CCO2)S(=O)(=O)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Cyclopropylsulfonyl-2-(4-ethylphenyl)morpholine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.